Cas no 2089704-86-7 (methyl 2-amino-2-(1,3-dimethyl-1H-pyrazol-5-yl)acetate)

• Product Name: methyl 2-amino-2-(1,3-dimethyl-1H-pyrazol-5-yl)acetate
• CAS No: 2089704-86-7
• MF: C₈H₁₃N₃O₂
• MW: 183.207721471786
• CID: 6546878
• PubChem ID: 131457669
• Update Time: 2025-06-11

methyl 2-amino-2-(1,3-dimethyl-1H-pyrazol-5-yl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-(1,3-dimethyl-1H-pyrazol-5-yl)acetate
• EN300-1780794
• 2089704-86-7

• Inchi： 1S/C8H13N3O2/c1-5-4-6(11(2)10-5)7(9)8(12)13-3/h4,7H,9H2,1-3H3
• InChI Key： DUUSFRYVBGMUPP-UHFFFAOYSA-N
• SMILES： O(C)C(C(C1=CC(C)=NN1C)N)=O

Computed Properties

• Exact Mass: 183.100776666g/mol
• Monoisotopic Mass: 183.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 70.1Ų

Additional information on methyl 2-amino-2-(1,3-dimethyl-1H-pyrazol-5-yl)acetate

Introduction to Methyl 2-amino-2-(1,3-dimethyl-1H-pyrazol-5-yl)acetate (CAS No. 2089704-86-7)

Methyl 2-amino-2-(1,3-dimethyl-1H-pyrazol-5-yl)acetate, a compound with the chemical formula C₇H₁₂N₄O₂, is a derivative of pyrazole that has garnered significant attention in the field of pharmaceutical research and development. This compound is characterized by its methyl 2-amino-2-(1,3-dimethyl-1H-pyrazol-5-yl)acetate structure, which includes a pyrazole ring substituted with amino and methyl groups. The unique arrangement of these functional groups makes it a promising candidate for various biological and chemical applications.

The CAS No. 2089704-86-7 of this compound provides a unique identifier that ensures accurate classification and retrieval in scientific databases. This numbering system is crucial for researchers to distinguish between different chemical entities and to maintain consistency in their studies. The compound’s molecular structure, featuring a central pyrazole core, contributes to its potential as a building block in the synthesis of more complex molecules.

In recent years, the pyrazole derivatives have been extensively studied due to their diverse biological activities. Pyrazole-based compounds are known for their role in drug discovery, particularly in the development of antimicrobial, anti-inflammatory, and anticancer agents. The presence of multiple nitrogen atoms in the pyrazole ring enhances its ability to interact with biological targets, making it an attractive scaffold for medicinal chemistry.

Methyl 2-amino-2-(1,3-dimethyl-1H-pyrazol-5-yl)acetate has been explored in several research studies for its potential pharmacological effects. One of the most notable areas of interest is its role as an intermediate in the synthesis of bioactive molecules. Researchers have leveraged its structural features to develop novel compounds that exhibit desirable therapeutic properties. For instance, modifications to the amino and methyl groups on the pyrazole ring have been shown to influence the compound’s bioavailability and target specificity.

The molecular interactions of methyl 2-amino-2-(1,3-dimethyl-1H-pyrazol-5-yl)acetate with biological receptors have been a focus of computational studies. Advanced computational methods, such as molecular docking and molecular dynamics simulations, have been employed to understand how this compound interacts with its intended targets. These studies have provided valuable insights into the compound’s mechanism of action and have guided the design of more potent derivatives.

Recent advancements in synthetic chemistry have enabled the efficient preparation of methyl 2-amino-2-(1,3-dimethyl-1H-pyrazol-5-yl)acetate using novel methodologies. These synthetic routes not only improve yield but also enhance purity, making it more suitable for preclinical and clinical studies. The ability to produce this compound in high quantities and with minimal impurities is crucial for its application in drug development.

The pharmacokinetic properties of methyl 2-amino-2-(1,3-dimethyl-1H-pyrazol-5-yl)acetate are another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic use. Preclinical studies have begun to unravel these properties, providing a foundation for future clinical trials.

In conclusion, methyl 2-amino-2-(1,3-dimethyl-1H-pyrazol-5-yl)acetate (CAS No. 2089704-86-7) represents a significant advancement in pharmaceutical research. Its unique structural features and potential biological activities make it a valuable asset in the development of new drugs. As research continues to uncover more about its properties and applications, this compound is poised to play a crucial role in addressing various therapeutic challenges.